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Compound of Interest

1-(2-
Compound Name: Methoxyphenyl)cyclopropane-1-

carboxylic acid

Cat. No.: B1369874

\. J

An In-Depth Technical Guide to 1-(2-Methoxyphenyl)cyclopropane-1-carboxylic Acid

Introduction

1-(2-Methoxyphenyl)cyclopropane-1-carboxylic acid is a fascinating molecule that
embodies the unique structural and electronic properties of the cyclopropane ring, combined
with the electronic influence of a methoxy-substituted aromatic system. As a derivative of
cyclopropanecarboxylic acid, it belongs to a class of compounds that has garnered significant
attention in medicinal chemistry and drug discovery. The rigid, three-dimensional nature of the
cyclopropane scaffold is widely utilized to enhance pharmacological properties such as
potency, metabolic stability, and solubility, while reducing off-target effects.[1]

This guide, intended for researchers, chemists, and drug development professionals, provides
a comprehensive overview of the chemical properties, synthesis, and reactivity of 1-(2-
Methoxyphenyl)cyclopropane-1-carboxylic acid. We will delve into its spectroscopic
signature, explore plausible synthetic routes with detailed protocols, and discuss its reactivity,
grounded in mechanistic principles. The insights provided herein are designed to equip
scientists with the foundational knowledge required to effectively utilize this molecule in their
research endeavors.

Physicochemical and Computed Properties
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The core structure consists of a cyclopropane ring geminally substituted at the C1 position with
a carboxylic acid group and a 2-methoxyphenyl group. This arrangement dictates its physical
and chemical behavior.

Table 1: Core Properties of 1-(2-Methoxyphenyl)cyclopropane-1-carboxylic acid

Property Value Source
1-(2-
IUPAC Name methoxyphenyl)cyclopropane- -

1-carboxylic acid

1-(2-
Synonyms Methoxyphenyl)cyclopropanec  [2]

arboxylic acid

CAS Number 74205-24-6 [2]
Molecular Formula C11H1203 [3]
Molecular Weight 192.21 g/mol [3]
Predicted Boiling Point 358.5+35.0 °C [2]
Predicted Density 1.263 + 0.06 g/cm?3 [2]
Predicted pKa 4.34 +£0.20 [2]

Note: Predicted values are computationally derived and should be used as estimates pending
experimental verification.
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Step 1: Cyclopropanation

2-Methoxyphenylacetonitrile 1,2-Dibromoethane

aOH, PTC
.g., TBAB)

1-(2-Methoxyphenyl)cyclopropane-1-carbonitrile

Step 2: Hydrolysis

1-(2-Methoxyphenyl)cyclopropane-1-carbonitrile

Conc. HCI or H2SO4
Heat (Reflux)

Target Molecule:

1-(2-Methoxyphenyl)cyclopropane-1-carboxylic acid

1-(2-Methoxyphenyl)cyclopropane-

1-carboxylic Acid

ropane Ring Reactions

Carboxylic Acid W \@Lnatic Ring Reactions
Y

Ester Formation Amide Formation Acid Chloride Formation Electrophl_llc (TENS Subst!tutlon RIY Gl
(e.g., +ROH, H*) (e.g., +RaNH, coupling agent) (e.g., +SOCL) (e.g., Nitration, Halogenation) (Under harsh conditions,
= . = ’ il (ortho/para to -OCHs) e.g., strong acid, hydrogenation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://www.namiki-s.co.jp/upload/news/2B6GWFE-news_file.pdf
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB31610270.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB31610270.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Methoxyphenyl_cyclopropane-1-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Methoxyphenyl_cyclopropane-1-carboxylic-acid
https://www.benchchem.com/product/b1369874#1-2-methoxyphenyl-cyclopropane-1-carboxylic-acid-chemical-properties
https://www.benchchem.com/product/b1369874#1-2-methoxyphenyl-cyclopropane-1-carboxylic-acid-chemical-properties
https://www.benchchem.com/product/b1369874#1-2-methoxyphenyl-cyclopropane-1-carboxylic-acid-chemical-properties
https://www.benchchem.com/product/b1369874#1-2-methoxyphenyl-cyclopropane-1-carboxylic-acid-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1369874?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1369874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

